Methyl 5-(2-methylphenyl)-4-oxopentanoate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: methyl 5-(2-methylphenyl)-4-oxopentanoate
• InChI: InChI=1S/C13H16O3/c1-10-5-3-4-6-11(10)9-12(14)7-8-13(15)16-2/h3-6H,7-9H2,1-2H3
• InChI Key: SLZQXQPCGWPBPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)CCC(=O)OC

Description

Methyl 5-(2-methylphenyl)-4-oxopentanoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2-Methylphenyl)-4-oxopentanoic acid (prepared as described above; 535 g.) was heated under reflux for 1 hour in methanol (5.5 liters) through which was passed gaseous hydrogen chloride. The flow of hydrogen chloride was then stopped and the solution was heated for a further 2 hours. The solution was then evaporated to give a dark coloured oil which was dissolved in diethyl ether (1500 ml.), washed with water and aqueous sodium bicarbonate solution, dried over sodium sulphate and distilled to give methyl 5-(2-methylphenyl)-4-oxopentanoate (248 g.), in the form of a clear yellow oil, b.p. 170°-200° C./0.7-1.0 mm.Hg.